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Abstract
This application note describes robust and sensitive liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods for the quantification of the herbicide Fluazifop-butyl and

its primary metabolites, including Fluazifop acid, in various matrices such as crops, soil, and

water. The protocols provided herein offer detailed guidance on sample preparation,

chromatographic separation, and mass spectrometric detection, enabling researchers and

analytical scientists to achieve low limits of detection and quantification suitable for regulatory

compliance and environmental monitoring.

Introduction
Fluazifop-butyl is a selective, post-emergence herbicide used to control grass weeds in a

variety of broad-leaved crops.[1] Following application, it is rapidly hydrolyzed in plants and soil

to its herbicidally active form, Fluazifop acid.[1][2] Due to the potential for residues to remain in

food and the environment, sensitive and specific analytical methods are required for the

quantification of both the parent compound and its metabolites. LC-MS/MS has become the

technique of choice for this analysis due to its high selectivity and sensitivity. This document

outlines validated methods for the determination of Fluazifop-butyl and its metabolites in

diverse and complex sample types.
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Caption: General workflow for the analysis of Fluazifop-butyl and its metabolites.
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Quantitative Data Summary
The following tables summarize the quantitative performance of the described LC-MS/MS

methods across various matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Analyte Matrix LOD LOQ Reference

Fluazifop-P-butyl Soil 0.5 µg/kg 1.0 µg/kg [3]

Fluazifop-P-acid Soil 0.5 µg/kg 1.0 µg/kg [3]

Compound X

(CGA142110)
Soil 0.5 µg/kg 1.0 µg/kg [3]

Fluazifop-P Crops - 0.01-0.05 mg/kg [4]

Fluazifop-P-butyl Water - 0.10 µg/L [5]

Fluazifop-P-acid Water - 0.10 µg/L [5]

Compound IV

(CGA181847)
Water - 0.10 µg/L [5]

Compound X

(CGA142110)
Water - 0.10 µg/L [5]

Fluazifop-p-butyl Bivalve Mollusks 2 ng/mL 6 ng/mL [6]

Fluazifop-p-butyl Panax ginseng - 2.0-8.6 µg/kg [7]

Fluazifop-p-acid

(FP)
Panax ginseng - 3.9-5.8 µg/kg [7]

TFMP Panax ginseng - 3.5-9.0 µg/kg [7]

Table 2: Recovery Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.epa.gov/sites/default/files/2015-03/documents/122809_49193107_49193106_der-fate_850_6100_08-27-14.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/122809_49193107_49193106_der-fate_850_6100_08-27-14.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/122809_49193107_49193106_der-fate_850_6100_08-27-14.pdf
https://pubmed.ncbi.nlm.nih.gov/11227569/
https://www.epa.gov/sites/default/files/2015-03/documents/49193108-fluazifop-ecm-water.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/49193108-fluazifop-ecm-water.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/49193108-fluazifop-ecm-water.pdf
https://www.epa.gov/sites/default/files/2015-03/documents/49193108-fluazifop-ecm-water.pdf
https://fstjournal.com.br/revista/article/download/46/21/239
https://www.researchgate.net/publication/333316967_Development_and_Validation_of_a_Multiresidue_Method_for_Fluazifop-p-butyl_and_Its_Two_Major_Relevant_Metabolites_in_Panax_ginseng_Using_a_Modified_QuEChERS_Method_and_HPLC-ESI-MSMS
https://www.researchgate.net/publication/333316967_Development_and_Validation_of_a_Multiresidue_Method_for_Fluazifop-p-butyl_and_Its_Two_Major_Relevant_Metabolites_in_Panax_ginseng_Using_a_Modified_QuEChERS_Method_and_HPLC-ESI-MSMS
https://www.researchgate.net/publication/333316967_Development_and_Validation_of_a_Multiresidue_Method_for_Fluazifop-p-butyl_and_Its_Two_Major_Relevant_Metabolites_in_Panax_ginseng_Using_a_Modified_QuEChERS_Method_and_HPLC-ESI-MSMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte Matrix
Fortification
Level(s)

Average
Recovery (%)

Reference

Fluazifop-P-butyl Soil
LOQ, 10xLOQ,

50xLOQ
70-120 [3]

Fluazifop-P-acid Soil
LOQ, 10xLOQ,

50xLOQ
70-120 [3]

Compound X

(CGA142110)
Soil

LOQ, 10xLOQ,

50xLOQ
70-120 [3]

Fluazifop-p-butyl Bivalve Mollusks
0.01 and 0.02

mg/kg
76-106 [6]

Fluazifop-p-butyl Panax ginseng Not Specified 77.6-97.8 [7]

Fluazifop-p-acid

(FP)
Panax ginseng Not Specified 77.6-97.8 [7]

TFMP Panax ginseng Not Specified 77.6-97.8 [7]

Detailed Experimental Protocols
Protocol 1: Analysis of Fluazifop-butyl and Metabolites
in Soil
This protocol is adapted from Syngenta Crop Protection Method GRM044.03A for the

quantitative determination of fluazifop-P-butyl, fluazifop-P-acid, and Compound X in soil.[3]

1. Sample Preparation

Weigh 20 ± 0.1 g of soil into a 50-mL disposable plastic centrifuge tube.[3]

Fortify samples with standard solutions as required for quality control and allow them to

equilibrate for 20 minutes.[3]

Add 30 mL of acetonitrile:10 mM ammonium acetate buffer at pH 5.5 (50:50, v:v) and shake

for 20 minutes at room temperature.[3]
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Add another 20 mL of the extraction solvent and shake for an additional 20 minutes.[3]

Centrifuge the sample and combine the extracts. Adjust the final volume to 50 mL with the

ammonium acetate buffer.[3]

Filter an aliquot of the extract through a 0.2 µm PTFE syringe filter.[3]

Dilute 250 µL of the filtered extract with 750 µL of a suitable diluent before LC-MS/MS

analysis.[3]

2. LC-MS/MS Conditions

LC System: HPLC system capable of gradient elution.

Column: Ascentis Express C8, 50 x 3.0 mm, 2.7 µm particle size.[3]

Mobile Phase A: 0.1% formic acid in water.[3]

Mobile Phase B: 0.1% formic acid in methanol.[3]

Gradient:

0.0-0.5 min: 10% B

1.5-4.0 min: 60% B

4.5-6.5 min: 90% B

6.6-7.5 min: 10% B[3]

Injection Volume: 10-50 µL.[3]

MS System: Triple quadrupole mass spectrometer.

Ionization: Electrospray Ionization (ESI), with polarity switching.

MRM Transitions:
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Fluazifop-P-butyl (Positive Mode): 384.15 → 328.00 (Quantification), 384.14 → 282.00

(Confirmation).[3]

Fluazifop-P-acid (Negative Mode): 326.06 → 254.00 (Quantification), 326.07 → 226.00

(Confirmation).[3]

Compound X (Positive Mode): 164.05 → 146.00 (Quantification), 164.06 → 75.00

(Confirmation).[3]

Protocol 2: Analysis of Fluazifop-butyl and Metabolites
in Water
This protocol is based on the US EPA Environmental Chemistry Method for Fluazifop-p-butyl

and its degradates in water.[5]

1. Sample Preparation

Allow water samples to equilibrate to room temperature.[5]

If particulates are visible, centrifuge or filter the sample.[5]

Transfer a 10.0-mL aliquot of the water sample into a 20-mL glass vial.[5]

Add 1.0 mL of a stabilizer solution (2% acetic acid in acetonitrile).[5]

Mix well and transfer an appropriate volume into an HPLC vial for analysis.[5]

2. LC-MS/MS Conditions

LC System: UPLC/HPLC system.

Ionization: Electrospray Ionization (ESI), with polarity switching.

Detection Mode: Multiple Reaction Monitoring (MRM).

Analytes and Ionization Mode:
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Positive Mode: Fluazifop-P-butyl, Compound IV (CGA181847), Compound X

(CGA142110).[5]

Negative Mode: Fluazifop-P-acid.[5]

Quantification: External standard calibration.[5]

Protocol 3: Analysis of Total Fluazifop Residues in
Crops
This protocol involves a hydrolysis step to convert all fluazifop residues to the fluazifop acid

metabolite for quantification.

1. Sample Preparation

Extract the crop sample with an acidified organic solvent.[4]

Perform a hydrolysis step using 6 M hydrochloric acid to convert Fluazifop-butyl, free

Fluazifop, and any conjugates to Fluazifop acid.[4]

Clean up the extract using solid-phase extraction (SPE), for example, with C2(EC) and Si

cartridges in tandem.[4]

Evaporate the eluate and reconstitute in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

LC System: HPLC with gradient elution.

MS System: Triple quadrupole mass spectrometer.

Ionization: Atmospheric Pressure Chemical Ionization (APCI).[4]

Detection Mode: MRM.

Quantification: All residues are quantified as Fluazifop-P acid.

Conclusion
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The LC-MS/MS methods presented provide a reliable and sensitive approach for the

quantification of Fluazifop-butyl and its key metabolites in various environmental and

agricultural matrices. The detailed protocols and performance data serve as a valuable

resource for laboratories involved in pesticide residue analysis. The use of matrix-matched

standards is recommended for accurate quantification, especially in complex matrices like

crops, to compensate for matrix effects.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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